2-(4-Fluorophenyl)-1-(4-(4-methyl-6-morpholinopyrimidin-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26FN5O2/c1-16-14-19(25-10-12-29-13-11-25)24-21(23-16)27-8-6-26(7-9-27)20(28)15-17-2-4-18(22)5-3-17/h2-5,14H,6-13,15H2,1H3
• InChI Key: BIANZAZJHYIVAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)CC3=CC=C(C=C3)F)N4CCOCC4
• Molecular Formula: C21H26FN5O2
• Molecular Weight: 399.5 g/mol

Description

2-(4-Fluorophenyl)-1-(4-(4-methyl-6-morpholinopyrimidin-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H26FN5O2 and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Approaches

Research highlights the development of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety via a simple and efficient method. This synthesis showcases the compound's potential in creating structurally diverse molecules for further biological evaluation (Bhat et al., 2018).

Antibacterial Applications

Studies have synthesized novel 8-fluoro Norfloxacin derivatives, including piperazinyl hybrids, demonstrating increased potency against methicillin-resistant Staphylococcus aureus and vancomycin-resistant strains, suggesting the compound's relevance in developing new antimicrobial agents (Sunduru et al., 2011).

Antimycobacterial Potential

Fluorinated benzothiazolo imidazole compounds, incorporating morpholino and piperazine, have shown promising antimicrobial activity, indicating the compound's utility in targeting infectious diseases (Sathe et al., 2011).

NK1 Receptor Antagonism

Efficient synthesis of the NK1 receptor antagonist Aprepitant, which involves the transformation of related fluorophenyl morpholine derivatives, has been documented, underscoring the compound's importance in therapeutic applications targeting the neurokinin-1 receptor (Brands et al., 2003).

Luminescent Properties

Research into naphthalimides with piperazine substituent has revealed insights into their luminescent properties and photo-induced electron transfer, paving the way for potential applications in imaging and sensor technologies (Gan et al., 2003).

Fe-Catalyzed Synthesis of Flunarizine

The Fe-catalyzed synthesis of Flunarizine, a calcium channel blocker, and its isomers, utilizing methods that could involve related fluorophenyl piperazine structures, highlights the compound's application in synthesizing drugs for treating migraines and other conditions (Shakhmaev et al., 2016).